![molecular formula C21H21N3O2 B4845359 N-butyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide](/img/structure/B4845359.png)
N-butyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide
Overview
Description
N-butyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide, also known as BDP, is a chemical compound that has gained increasing attention in the scientific community due to its potential applications in various fields. This compound belongs to the pyridazinecarboxamide family and has been synthesized through different methods.
Mechanism of Action
The mechanism of action of N-butyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide is not fully understood; however, studies have suggested that it may act by inhibiting the activity of certain proteins involved in cell signaling pathways. This compound has been found to inhibit the activity of the protein kinase CK2, which plays a crucial role in cell proliferation and survival. Furthermore, this compound has been shown to induce the production of reactive oxygen species (ROS) in cancer cells, leading to oxidative stress and ultimately cell death.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating certain enzymes involved in the apoptotic pathway. Additionally, this compound has been found to inhibit the activity of certain enzymes involved in DNA replication, leading to DNA damage and ultimately cell death. This compound has also been shown to have anti-inflammatory properties and can inhibit the activity of certain enzymes involved in the inflammatory response.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-butyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide in lab experiments is its high potency and selectivity towards cancer cells. Additionally, this compound has been found to have low toxicity towards normal cells, making it a promising candidate for cancer therapy. However, one limitation of using this compound in lab experiments is its limited solubility in aqueous solutions, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the research on N-butyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide. One potential direction is to explore the use of this compound in combination with other anticancer drugs to enhance its efficacy. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to identify its molecular targets. Moreover, the potential use of this compound in other fields, such as agriculture and material science, should also be explored.
Scientific Research Applications
N-butyl-3-oxo-5,6-diphenyl-2,3-dihydro-4-pyridazinecarboxamide has been extensively studied for its potential applications in the field of medicine, particularly in cancer research. Studies have shown that this compound has anticancer properties and can induce cell death in various cancer cell lines, including breast, prostate, and lung cancer cells. Additionally, this compound has been found to inhibit the growth of cancer cells by inducing cell cycle arrest and suppressing the activity of certain enzymes involved in cancer cell proliferation.
properties
IUPAC Name |
N-butyl-6-oxo-3,4-diphenyl-1H-pyridazine-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c1-2-3-14-22-20(25)18-17(15-10-6-4-7-11-15)19(23-24-21(18)26)16-12-8-5-9-13-16/h4-13H,2-3,14H2,1H3,(H,22,25)(H,24,26) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOYLJECVCQFJSL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)C1=C(C(=NNC1=O)C2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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